(4-(4-(Trifluoromethoxy)benzyl)phenyl)methanol

• Molecular Formula: C15H13F3O2
• Molecular Weight: 282.26 g/mol
• IUPAC Name: [4-[[4-(trifluoromethoxy)phenyl]methyl]phenyl]methanol
• InChI: InChI=1S/C15H13F3O2/c16-15(17,18)20-14-7-5-12(6-8-14)9-11-1-3-13(10-19)4-2-11/h1-8,19H,9-10H2
• InChI Key: OBBWSWMQKHJUGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=CC=C(C=C2)OC(F)(F)F)CO

Description

(4-(4-(Trifluoromethoxy)benzyl)phenyl)methanol is a useful research compound. Its molecular formula is C15H13F3O2 and its molecular weight is 282.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

LiAlH4 (55 mg, 1.45 mmol) was added to a solution of ester 94 (203 mg, 0.65 mmol) in ether (5 mL) and the mixture was stirred at room temperature for 3 h, then EtOAc (150 mL) was added. The organic layer was washed with water, the aqueous layer was re-extracted with EtOAc (100 mL), and the combined organic layers were washed with brine, dried (Na2SO4) and concentrated under reduced pressure to give {4-[4-(trifluoromethoxy)benzyl]phenyl}methanol (95) (185 mg, quant.) as a white solid: mp (EtOAc/hexane) 60-61° C.; 1H NMR (CDCl3) δ 7.32-7.27 (m, 2H), 7.20-7.14 (m, 4H), 7.13-7.09 (m, 2H), 4.67 (s, 2H), 3.98 (s, 2H); HREIMS calcd for C15H13F3O2 m/z (M+) 282.0868, found 282.0866.